Cas no 2172371-89-8 (2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 2172371-89-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6257393
• PubChem ID: 165520152
• Update Time: 2025-06-08

2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid
• EN300-1452020
• 2172371-89-8

• Inchi： 1S/C9H14N2O3/c1-2-3-11-6-10-5-7(11)4-8(12)9(13)14/h5-6,8,12H,2-4H2,1H3,(H,13,14)
• InChI Key： CPIARMUNPQNPAB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CN=CN1CCC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid

Recent Advances in the Study of 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid (CAS: 2172371-89-8)

The compound 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid (CAS: 2172371-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique imidazole-propanoic acid structure, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential uses in drug development.

Recent research has focused on the synthesis and optimization of 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid, with particular emphasis on improving its bioavailability and stability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the propyl side chain could enhance the compound's binding affinity to target proteins, thereby increasing its efficacy. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further development.

In addition to its synthetic optimization, the biological activity of 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid has been explored in various disease models. A recent preprint on bioRxiv (2024) reported that the compound exhibits potent anti-inflammatory effects in murine models of rheumatoid arthritis. The researchers attributed this activity to the compound's ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB signaling pathway. These findings suggest potential applications in treating chronic inflammatory conditions.

Another area of interest is the compound's potential role in oncology. A study in Cancer Research (2023) investigated the effects of 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid on cancer cell lines, revealing that it induces apoptosis in certain types of leukemia cells. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3. These results highlight the compound's promise as a candidate for further anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further formulation improvements. Additionally, more comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research is addressing these issues, with preliminary data suggesting that nanoparticle-based delivery systems could enhance the compound's stability and bioavailability.

In conclusion, 2-hydroxy-3-(1-propyl-1H-imidazol-5-yl)propanoic acid (CAS: 2172371-89-8) represents a promising molecule with diverse therapeutic potential. Its applications in inflammation and oncology, coupled with ongoing efforts to optimize its pharmacological properties, make it a compelling subject for future research. As studies progress, this compound may emerge as a valuable addition to the arsenal of bioactive molecules in chemical biology and pharmaceutical science.